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Compound of Interest

Compound Name: 3-Aminocyclopentanone

Cat. No.: B3224326

The proper disposal of 3-Aminocyclopentanone is critical to ensure laboratory safety and
environmental protection. This guide provides essential information for researchers, scientists,
and drug development professionals on the appropriate procedures for handling and disposing
of this compound.

Key Physical and Chemical Properties

Understanding the properties of 3-Aminocyclopentanone is fundamental to its safe handling
and disposal. The following table summarizes key data for this compound.

Property Value
Molecular Formula CsHoaNOJ1]
Molecular Weight 99.13 g/mol [1]
CAS Number 1228748-71-7[1]

Note: Detailed hazard classification and specific disposal guidelines for 3-
Aminocyclopentanone are not readily available. Therefore, it should be handled with care,
following standard procedures for organic amines.

Disposal Protocol
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The following step-by-step protocol outlines the recommended procedure for the disposal of 3-
Aminocyclopentanone. This protocol is based on general best practices for chemical waste
disposal and should be adapted to comply with local, state, and federal regulations.

. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety
goggles, and a lab coat.

Work in a well-ventilated area, preferably within a chemical fume hood.
. Waste Segregation and Collection:

Do not mix 3-Aminocyclopentanone with other waste streams unless compatibility is
confirmed. It should be collected in a designated, properly labeled, and sealed waste
container.

The container should be made of a material compatible with organic amines.

The label should clearly indicate "Hazardous Waste," the name "3-Aminocyclopentanone,”
and any known hazard symbols.

. Neutralization (if applicable and permissible):

For small residual amounts, neutralization may be an option, but this should only be
performed by trained personnel and in accordance with institutional guidelines. Due to the
lack of specific data, it is recommended to avoid neutralization and dispose of the chemical
as is.

. Storage of Waste:

Store the sealed waste container in a designated, cool, and dry secondary containment area
away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.

. Professional Disposal:

The final disposal of 3-Aminocyclopentanone waste must be conducted through a licensed
and approved hazardous waste disposal company.[2][3]
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e Provide the disposal company with all available safety information, including the Safety Data
Sheet (SDS) if available, or at a minimum, the chemical name and CAS number.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-Aminocyclopentanone.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Aminocyclopentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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